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Compound of Interest

Compound Name: Direct Blue 71

Cat. No.: B12370080

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Direct Blue 71, a trisazo class dye. The information is intended for researchers,
scientists, and professionals in drug development who may utilize this dye in their work.

Core Chemical and Physical Properties

Direct Blue 71, also known by its Colour Index number C.I. 34140, is a dark blue, water-
soluble dye.[1][2][3] It is primarily used for dyeing cellulosic fibers such as cotton, viscose, and
paper, as well as leather and soap.[1][3] The dye's high affinity for these materials is a key
characteristic for its application in various industries.[1]

Quantitative Data Summary

The following table summarizes the key quantitative data for Direct Blue 71.:
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Property Value Reference
Molecular Weight 1029.87 g/mol [1112114115]
Chemical Formula CaoH23N7Nas013Sa [L][2][41[5]
CAS Number 4399-55-7 [1][21[4]
Appearance Blue-gray powder [1]
Solubility in Water 10 g/L at 60 °C20 g/L at 97 °C [1]

Amax 594 nm

Experimental Protocols
Synthesis of Direct Blue 71

The manufacturing of Direct Blue 71 is a multi-step process involving three sequential
coupling reactions.[1] The general procedure is as follows:

» First Coupling: 3-Aminonaphthalene-1,5-disulfonic acid is diazotized and then coupled with
Naphthalen-1-amine.

e Second Coupling: The product from the first coupling is diazotized again and subsequently
coupled with 8-Aminonaphthalene-2-sulfonic acid.

o Third Coupling: The resulting intermediate is diazotized for a third time and finally coupled
with 7-Amino-4-hydroxynaphthalene-2-sulfonic acid under alkaline conditions to yield Direct
Blue 71.[1]

Visualizations
Experimental Workflow for the Synthesis of Direct Blue
71

The following diagram illustrates the key steps in the synthesis of Direct Blue 71.
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Step 1: First Coupling

Naphthalen-1-amine Step 2: Second Coupling
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Step 3: Third Coupling
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7-Amino-4-hydroxynaphthalene-2-sulfonic acid
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Caption: Synthesis workflow of Direct Blue 71 dye.

Logical Relationship of Reactants in Synthesis

This diagram shows the sequential addition of the key reactants in the synthesis process.
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3-Aminonaphthalene-1,5-disulfonic acid
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8-Aminonaphthalene-2-sulfonic acid
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End Product:
Direct Blue 71
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Caption: Reactant addition sequence for Direct Blue 71.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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